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Compound of Interest

Compound Name: Clobutinol

Cat. No.: B083508 Get Quote

Clobutinol Solubility: Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information and troubleshooting strategies for working with Clobutinol, focusing on challenges

related to its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the expected aqueous solubility of Clobutinol?

A1: Clobutinol is characterized by low aqueous solubility. The predicted water solubility for the

free base is approximately 0.535 mg/mL[1][2]. Its hydrochloride salt form, Clobutinol
hydrochloride, is expected to have better aqueous solubility, a common characteristic for salt

forms of weakly basic drugs.

Q2: What are the key physicochemical properties of Clobutinol that influence its solubility?

A2: Several properties are critical. Clobutinol is a weak base with a pKa of approximately

9.41[1][2]. This means its solubility is highly dependent on pH; it is more soluble in acidic

conditions where it becomes protonated (ionized). It also has a relatively high lipophilicity, with

a logP value of around 3.15, which contributes to its poor solubility in water[1][2].

Q3: Why is my Clobutinol hydrochloride precipitating out of my aqueous buffer?
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A3: Precipitation of Clobutinol from an aqueous solution, even when using the hydrochloride

salt, can occur for several reasons:

pH of the Medium: If the pH of your buffer is near or above the pKa of Clobutinol (~9.41),

the compound will be predominantly in its less soluble, non-ionized (free base) form.

Concentration: The concentration of your solution may have exceeded the solubility limit of

the compound in that specific buffer system and temperature.

Buffering Capacity: The buffer's capacity may be insufficient to maintain the acidic pH

required to keep the drug protonated and dissolved, especially upon addition of the

compound.

Common Ion Effect: For salt forms, the presence of other ions in the buffer can sometimes

reduce solubility.

Quantitative Data Summary
The following table summarizes key physicochemical and solubility data for Clobutinol and its

hydrochloride salt.

Property
Value (Clobutinol
Base)

Value (Clobutinol
HCl)

Source(s)

Molecular Weight 255.78 g/mol 292.24 g/mol [3][4][5]

Water Solubility

(Predicted)
0.535 mg/mL

Not explicitly stated,

but higher than base
[1][2]

logP 3.15 Not applicable [1][2]

pKa (Strongest Basic) 9.41 Not applicable [1][2]

Solubility in DMSO Not explicitly stated
100 mg/mL (342.18

mM)
[4]

Solubility in Co-

solvent
Not applicable

≥ 2.5 mg/mL (8.55

mM)
[4]
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Note: The co-solvent system mentioned refers to formulations such as 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline.[4]

Troubleshooting Guide
Problem: Clobutinol (or its HCl salt) is not dissolving or is precipitating in my aqueous solution.

This workflow provides a step-by-step approach to resolving solubility issues.
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Choose one or both

Start: Clobutinol Precipitation
or Incomplete Dissolution

1. Verify Compound Form
Is it the base or HCl salt?

Use HCl salt for better
aqueous solubility.

Using Base

2. Measure Solution pH
Is pH < 7?

Using HCl Salt

Adjust pH to acidic range (e.g., 4-6)
using dilute HCl.

No (pH is neutral/basic)

3. Review Concentration
Is it too high?

Yes

Lower the target concentration
to fall within known solubility limits.

Yes

4. Apply Physical Methods

No

Briefly sonicate the solution.
Gently warm the solution

(e.g., to 37°C). Monitor for degradation.

5. Consider Co-solvents (If application allows)

Prepare a concentrated stock in DMSO,
then dilute into aqueous buffer.

Yes

Issue Persists:
Consult further literature

or consider formulation change.

No (Aqueous only)

Success: Clear Solution
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Clobutinol Aqueous Solubility

pH of Solution Temperature Compound Form Solvent System

Low pH (Acidic)
Increases Ionization

decreases

High pH (Basic)
Decreases Ionization

increases

Increased Temperature
(Usually) Increases Solubility

increasing

Free Base
Lower Solubility

HCl Salt
Higher Solubility

Co-solvents (DMSO, PEG)
Enhance Solubility

Surfactants (Tween-80)
Improve Wetting & Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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